Cas no 1824091-41-9 (Pyrazolo[5,1-b]thiazole, 7-bromo-)

• Product Name: Pyrazolo[5,1-b]thiazole, 7-bromo-
• CAS No: 1824091-41-9
• MF: C₅H₃BrN₂S
• MW: 203.059718370438
• MDL: MFCD22395278
• CID: 5162529
• Update Time: 2025-10-29

Pyrazolo[5,1-b]thiazole, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]thiazole, 7-bromo-

• MDL： MFCD22395278
• Inchi： 1S/C5H3BrN2S/c6-4-3-7-8-1-2-9-5(4)8/h1-3H
• InChI Key： PPIDDWYSKAVVJE-UHFFFAOYSA-N
• SMILES： S1C=CN2N=CC(Br)=C12

Additional information on Pyrazolo[5,1-b]thiazole, 7-bromo-

Comprehensive Overview of Pyrazolo[5,1-b]thiazole, 7-bromo- (CAS No. 1824091-41-9)

The compound Pyrazolo[5,1-b]thiazole, 7-bromo- (CAS No. 1824091-41-9) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This 7-bromo-substituted pyrazolo[5,1-b]thiazole derivative is part of a broader class of thiazole-containing compounds, which are known for their diverse biological activities and utility in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and fluorescent probes, aligning with current trends in precision medicine and diagnostic imaging.

One of the most searched questions related to Pyrazolo[5,1-b]thiazole, 7-bromo- revolves around its synthetic pathways and reactivity. The bromine atom at the 7-position makes it a versatile intermediate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry, as they enable the rapid assembly of complex molecules for high-throughput screening. Additionally, the pyrazolo[5,1-b]thiazole core is structurally analogous to purine bases, which explains its potential as a nucleobase mimic in bioconjugation studies.

In the context of drug discovery, Pyrazolo[5,1-b]thiazole, 7-bromo- has been explored for its kinase inhibitory activity. Kinases are a hot topic in cancer research, and small molecules targeting these enzymes are highly sought after. The 7-bromo substituent enhances the compound's ability to interact with hydrophobic pockets in kinase binding sites, making it a valuable scaffold for designing selective kinase inhibitors. This aligns with the growing demand for personalized cancer therapies, a frequently searched topic in biomedical literature.

Another area of interest is the compound's potential in material science. The thiazole ring is known for its electron-deficient nature, which makes Pyrazolo[5,1-b]thiazole, 7-bromo- a candidate for organic electronics. With the rise of flexible electronics and OLED technologies, researchers are investigating its use in charge-transport materials. Its luminescent properties also make it a promising candidate for bioimaging applications, another trending topic in nanotechnology forums.

From a sustainability perspective, the synthesis of Pyrazolo[5,1-b]thiazole, 7-bromo- has been optimized to reduce waste and improve atom economy. Green chemistry principles are increasingly important in industrial applications, and this compound's synthesis often employs catalytic methods to minimize environmental impact. This resonates with the current focus on sustainable chemical processes, a frequently searched term in academic databases.

In summary, Pyrazolo[5,1-b]thiazole, 7-bromo- (CAS No. 1824091-41-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and functionalizability make it a valuable asset in modern research, addressing key challenges in drug development and advanced materials. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.